1. Home
  2. Product
  3. Main Products
  4. 1,2-bis(4-(n-butyl)phenylazo-4'-phenylbutyroyl)phosphatidylcholine
1,2-bis(4-(n-butyl)phenylazo-4'-phenylbutyroyl)phosphatidylcholine 1,2-bis(4-(n-butyl)phenylazo-4'-phenylbutyroyl)phosphatidylcholine
Brand Name: Vulcanchem
CAS No.: 112791-47-6
VCID: VC0058618
InChI: InChI=1S/C48H64N5O8P/c1-6-8-12-38-18-26-42(27-19-38)49-51-44-30-22-40(23-31-44)14-10-16-47(54)58-36-46(37-60-62(56,57)59-35-34-53(3,4)5)61-48(55)17-11-15-41-24-32-45(33-25-41)52-50-43-28-20-39(21-29-43)13-9-7-2/h18-33,46H,6-17,34-37H2,1-5H3/t46-/m1/s1
SMILES: CCCCC1=CC=C(C=C1)N=NC2=CC=C(C=C2)CCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC3=CC=C(C=C3)N=NC4=CC=C(C=C4)CCCC
Molecular Formula: C48H64N5O8P
Molecular Weight: 870 g/mol

1,2-bis(4-(n-butyl)phenylazo-4'-phenylbutyroyl)phosphatidylcholine

CAS No.: 112791-47-6

Main Products

VCID: VC0058618

Molecular Formula: C48H64N5O8P

Molecular Weight: 870 g/mol

1,2-bis(4-(n-butyl)phenylazo-4'-phenylbutyroyl)phosphatidylcholine - 112791-47-6

CAS No. 112791-47-6
Product Name 1,2-bis(4-(n-butyl)phenylazo-4'-phenylbutyroyl)phosphatidylcholine
Molecular Formula C48H64N5O8P
Molecular Weight 870 g/mol
IUPAC Name [(2R)-2,3-bis[4-[4-[(4-butylphenyl)diazenyl]phenyl]butanoyloxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C48H64N5O8P/c1-6-8-12-38-18-26-42(27-19-38)49-51-44-30-22-40(23-31-44)14-10-16-47(54)58-36-46(37-60-62(56,57)59-35-34-53(3,4)5)61-48(55)17-11-15-41-24-32-45(33-25-41)52-50-43-28-20-39(21-29-43)13-9-7-2/h18-33,46H,6-17,34-37H2,1-5H3/t46-/m1/s1
Standard InChIKey VRTVNALDWYKIDV-YACUFSJGSA-N
Isomeric SMILES CCCCC1=CC=C(C=C1)N=NC2=CC=C(C=C2)CCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC3=CC=C(C=C3)N=NC4=CC=C(C=C4)CCCC
SMILES CCCCC1=CC=C(C=C1)N=NC2=CC=C(C=C2)CCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC3=CC=C(C=C3)N=NC4=CC=C(C=C4)CCCC
Canonical SMILES CCCCC1=CC=C(C=C1)N=NC2=CC=C(C=C2)CCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC3=CC=C(C=C3)N=NC4=CC=C(C=C4)CCCC
Synonyms 1,2-bis(4-(n-butyl)phenylazo-4'-phenylbutyroyl)phosphatidylcholine
Bis-Azo PC
PubChem Compound 3081021
Last Modified Dec 23 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19